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Compound of Interest

Compound Name: Cbz-NH-PEG12-C2-acid

Cat. No.: B2978019

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of Cbz-NH-PEG12-
C2-acid, a PEG-based PROTAC linker. Given the absence of a specific Safety Data Sheet

(SDS), a conservative approach assuming the substance is hazardous is recommended to
ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)

When handling Cbz-NH-PEG12-C2-acid, a comprehensive suite of personal protective
equipment is mandatory to minimize exposure. The following table summarizes the required
PPE for various stages of handling.
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Equipment Specification Purpose

Protects against potential

) splashes of the chemical,
_ ANSI Z87.1 compliant safety o _
Eye/Face Protection ) which is in an oil form. Safety
goggles and a face shield. ) o
glasses alone are insufficient.

[1]2]

_ _ . Provides a barrier against skin
Chemical-resistant nitrile o
. . contact. Nitrile gloves offer
Hand Protection gloves. Consider double- ) )
i good resistance to oils and a
gloving. )
range of chemicals.[1][3][4]

Protects skin and personal
] A fully buttoned laboratory ) ]
Body Protection . clothing from spills and
coat.
contamination.[3][5]

Closed-toe and closed-heel Prevents injuries from spills or
Footwear )
shoes. dropped items.[5]

A NIOSH-approved respirator o _
) Protects against inhalation of
_ ) may be necessary if aerosols ]
Respiratory Protection . _ any potential aerosols or
are generated or if working
, vapors.
outside of a fume hood.

Operational Plan: A Step-by-Step Guide

A systematic approach to handling Cbz-NH-PEG12-C2-acid is essential for maintaining a safe
laboratory environment.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood to minimize
inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible.

» Before handling, allow the container of Cbz-NH-PEG12-C2-acid to equilibrate to room
temperature to avoid moisture condensation.[6]
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2. Handling the Compound:
¢ As Chz-NH-PEG12-C2-acid is an oil, handle it carefully to avoid splashes.

o When weighing or transferring the substance, use appropriate tools such as a positive
displacement pipette or a spatula.

o Keep the container tightly sealed when not in use to prevent contamination.
3. Spill Management:
 In the event of a spill, immediately alert others in the vicinity.

o For a small spill, absorb the material with an inert absorbent material such as vermiculite,
sand, or commercial spill pads.

¢ Place the contaminated absorbent material into a sealed, labeled container for hazardous
waste disposal.

» Clean the spill area with a suitable solvent, followed by soap and water.

o For large spills, evacuate the area and contact the institution's environmental health and
safety (EHS) office.

Disposal Plan

Proper disposal of Cbz-NH-PEG12-C2-acid and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» All materials contaminated with Cbz-NH-PEG12-C2-acid, including gloves, pipette tips, and
absorbent materials, must be collected as chemical waste.

» Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

2. Waste Collection and Labeling:
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e Collect all waste in a designated, leak-proof, and clearly labeled container.

e The label should include the full chemical name ("Cbz-NH-PEG12-C2-acid"), the
approximate amount, and the date.

3. Final Disposal:

o Arrange for the disposal of the chemical waste through your institution's EHS office or a
licensed chemical waste disposal contractor.

e Do not dispose of Cbz-NH-PEG12-C2-acid down the drain or in the regular trash.[7][8][9]

Quantitative Data Summary

The following table summarizes key quantitative information for Cbz-NH-PEG12-C2-acid.

Parameter Value Source
CAS Number 1334177-88-6 [10]
Molecular Weight 751.86 g/mol [10]
Appearance Colorless to off-white oil [10]

-20°C (pure form) or 2-8°C
Storage Temperature [10][11]
(sealed, dry)

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Cbz-NH-
PEG12-C2-acid, from receiving to disposal.
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Caption: Workflow for Safe Handling of Cbz-NH-PEG12-C2-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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